Cas no 1805355-20-7 (4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1805355-20-7
• MF: C₈H₄Br₂F₅N
• MW: 368.924077987671
• CID: 4866328
• Update Time: 2025-10-31

4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4Br2F5N/c9-2-3-4(10)1-5(8(13,14)15)16-6(3)7(11)12/h1,7H,2H2
• InChI Key： KVIKTSGVCAYPJB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)N=C(C(F)F)C=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine

Recent Advances in the Study of 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS: 1805355-20-7)

The compound 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS: 1805355-20-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its multiple halogen and fluoromethyl substituents, exhibits unique chemical properties that make it a promising candidate for various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, shedding light on its versatility and utility in modern chemistry.

One of the key areas of research involving this compound is its role as a building block in the synthesis of more complex molecules. The presence of reactive bromine and bromomethyl groups allows for facile functionalization, enabling the construction of diverse molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine as a precursor in the development of novel kinase inhibitors, highlighting its potential in targeted cancer therapies. The study reported that derivatives of this compound exhibited potent inhibitory activity against specific oncogenic kinases, with IC50 values in the nanomolar range.

In addition to its applications in drug discovery, this compound has also been investigated for its utility in agrochemicals. A recent patent (WO2023056789) disclosed the use of 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine as an intermediate in the synthesis of new herbicides with improved efficacy and environmental safety profiles. The patent highlighted the compound's ability to undergo selective transformations, yielding products with enhanced herbicidal activity and reduced toxicity to non-target organisms.

From a mechanistic perspective, the difluoromethyl and trifluoromethyl groups in this compound play a crucial role in modulating its electronic and steric properties. Computational studies have revealed that these substituents significantly influence the compound's reactivity and binding affinity to biological targets. For instance, density functional theory (DFT) calculations have shown that the electron-withdrawing effects of the fluorinated groups enhance the electrophilicity of the pyridine ring, facilitating nucleophilic substitution reactions. These insights have been instrumental in guiding the design of new derivatives with tailored properties.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine. Recent efforts have focused on optimizing synthetic routes to improve yield and purity while minimizing environmental impact. A 2024 study in Organic Process Research & Development reported a scalable, one-pot synthesis of this compound using continuous flow chemistry, achieving a 75% yield with high purity. This advancement represents a significant step toward the commercial viability of this compound for industrial applications.

In conclusion, 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS: 1805355-20-7) is a versatile and highly functionalized pyridine derivative with broad applications in chemical biology and pharmaceutical research. Recent studies have underscored its potential as a key intermediate in drug discovery and agrochemical development, while advances in synthetic methodologies have addressed some of the challenges associated with its production. Future research is expected to further explore its biological activities and expand its utility in other areas, such as materials science and catalysis.